Cas no 1824051-53-7 (Benzeneethanol, α-ethyl-4-fluoro-3-methyl-)

• Product Name: Benzeneethanol, α-ethyl-4-fluoro-3-methyl-
• CAS No: 1824051-53-7
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• MDL: MFCD28134308
• CID: 5162521
• Update Time: 2025-07-22

Benzeneethanol, α-ethyl-4-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-ethyl-4-fluoro-3-methyl-

• MDL： MFCD28134308
• Inchi： 1S/C11H15FO/c1-3-10(13)7-9-4-5-11(12)8(2)6-9/h4-6,10,13H,3,7H2,1-2H3
• InChI Key： FFZYHSMPTIZXIE-UHFFFAOYSA-N
• SMILES： C1(CC(CC)O)=CC=C(F)C(C)=C1

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 261.1±25.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on Benzeneethanol, α-ethyl-4-fluoro-3-methyl-

Comprehensive Overview of Benzeneethanol, α-ethyl-4-fluoro-3-methyl- (CAS No. 1824051-53-7)

Benzeneethanol, α-ethyl-4-fluoro-3-methyl- (CAS No. 1824051-53-7) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring an ethyl group at the alpha position and a fluoro substituent at the 4-position, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and material science.

The growing demand for fluorinated compounds like Benzeneethanol, α-ethyl-4-fluoro-3-methyl- is driven by their enhanced metabolic stability and bioavailability, which are critical in modern pharmaceutical formulations. Recent studies highlight its utility in designing kinase inhibitors and GPCR-targeting drugs, addressing prevalent health conditions such as cancer and neurological disorders. This aligns with current trends in precision medicine, where tailored molecular structures are pivotal for therapeutic efficacy.

From a synthetic perspective, the incorporation of a fluoro group in Benzeneethanol, α-ethyl-4-fluoro-3-methyl- offers distinct advantages, including improved lipophilicity and resistance to enzymatic degradation. These properties are highly sought after in agrochemicals, where fluorinated derivatives are used to develop next-generation pesticides and herbicides with lower environmental impact. This resonates with the global push toward sustainable agriculture and reduced chemical footprints.

Analytical characterization of CAS No. 1824051-53-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for industrial applications. The compound’s stability under various conditions also makes it a reliable candidate for scale-up production, a key consideration for manufacturers aiming to meet rising market demands.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for Benzeneethanol, α-ethyl-4-fluoro-3-methyl-, minimizing hazardous byproducts. This aligns with regulatory frameworks like REACH and industry standards prioritizing environmental safety. Such innovations are frequently discussed in forums on chemical sustainability, reflecting broader societal concerns about eco-conscious manufacturing.

For those sourcing CAS No. 1824051-53-7, it’s essential to verify suppliers’ compliance with Good Manufacturing Practices (GMP) and ISO certifications. The compound’s niche applications often require stringent quality control, particularly in API synthesis and specialty chemicals. This underscores the importance of transparency in the chemical supply chain, a topic gaining traction in industry 4.0 discussions.

Looking ahead, the potential of Benzeneethanol, α-ethyl-4-fluoro-3-methyl- extends to emerging fields like bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs). Its structural flexibility allows for modular modifications, catering to diverse R&D pipelines. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in advancing life sciences and industrial chemistry.